Cas no 98192-17-7 (1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene))

1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene) structure
98192-17-7 structure
Product Name:1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene)
CAS No:98192-17-7
MF:C25H25Cl3O3
MW:479.823204755783
CID:2820627
Update Time:2023-08-07

1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1',1''-methylidynetris[3-chloro-4-ethoxy-
    • 1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene)
    • Inchi: 1S/C25H25Cl3O3/c1-4-29-22-10-7-16(13-19(22)26)25(17-8-11-23(30-5-2)20(27)14-17)18-9-12-24(31-6-3)21(28)15-18/h7-15,25H,4-6H2,1-3H3
    • InChI Key: VXGSSVPHGVMNCX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)Cl)OCC)C1C=CC(=C(C=1)Cl)OCC)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 451
  • XLogP3: 8.2
  • Topological Polar Surface Area: 27.7
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